Cas no 59961-88-5 (Butanenitrile, 4-(4-fluorophenoxy)-3-hydroxy-)

• Product Name: Butanenitrile, 4-(4-fluorophenoxy)-3-hydroxy-
• CAS No: 59961-88-5
• MF: C₁₀H₁₀FNO₂
• MW: 195.190306186676
• CID: 1617815
• PubChem ID: 13010438
• Update Time: 2025-04-21

Butanenitrile, 4-(4-fluorophenoxy)-3-hydroxy- Chemical and Physical Properties

Names and Identifiers

• Butanenitrile, 4-(4-fluorophenoxy)-3-hydroxy-
• 4-(4-fluorophenoxy)-3-hydroxybutanenitrile
• SCHEMBL11726707
• 59961-88-5
• DTXSID00514970

• Inchi： 1S/C10H10FNO2/c11-8-1-3-10(4-2-8)14-7-9(13)5-6-12/h1-4,9,13H,5,7H2
• InChI Key： DTWGERUVRJEYDD-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)OCC(CC#N)O

Computed Properties

• Exact Mass: 195.0696
• Monoisotopic Mass: 195.06955672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 53.2Ų

Experimental Properties

• PSA: 53.25